Anagliptin hydrochloride

• Molecular Formula: C19H26ClN7O2
• Molecular Weight: 419.9 g/mol
• InChI: InChI=1S/C19H25N7O2.ClH/c1-13-7-16-21-9-14(11-26(16)24-13)18(28)22-12-19(2,3)23-10-17(27)25-6-4-5-15(25)8-20;/h7,9,11,15,23H,4-6,10,12H2,1-3H3,(H,22,28);1H/t15-;/m0./s1
• InChIKey: SRIIFFBJIKZICS-RSAXXLAASA-N

Anagliptin Hydrochloride: High-Potency DPP-4 Inhibitor with Quantifiable Selectivity Profile for Type 2 Diabetes Research and Procurement

Anagliptin hydrochloride (CAS: 1359670-56-6) is a potent, orally active dipeptidyl peptidase-4 (DPP-4) inhibitor belonging to the gliptin class of antidiabetic agents [1]. It demonstrates an IC50 of 3.8 nM against DPP-4, with measurable selectivity over the closely related proteases DPP-8 (IC50 = 68 nM) and DPP-9 (IC50 = 60 nM), yielding approximately 18-fold and 16-fold selectivity, respectively [2]. The compound is distinguished within the DPP-4 inhibitor class by a growing body of clinical evidence—particularly head-to-head comparative data against sitagliptin—documenting differential effects on lipid parameters that extend beyond glycemic control [3].

Pathway DPP-4 inhibition study fit; reported high target engagement

Endpoint Reported lipid endpoint differentiation context vs. certain gliptins

Schedule BID-dosing design supports glycemic variability endpoint models

Transporter Active renal secretion substrate for OAT/MRP transporter interaction studies

• [1] Chen XW, He ZX, Zhou ZW, Yang T, Zhang X, Yang YX, Duan W, Zhou SF. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. Clin Exp Pharmacol Physiol. 2015 Oct;42(10):999-1024. View Source
• [2] Watanabe YS, Yasuda Y, Kojima Y, et al. Synthesis and biological evaluation of novel 2-methyl pyrazolopyrimidine derivatives as potent and selective DPP-4 inhibitors. Bioorg Med Chem. 2011 Dec 15;19(24):7221-7. View Source
• [3] Morimoto T, Sakuma I, Sakuma M, Tokushige A, Natsuaki M, Asahi T, Shimabukuro M, Nomiyama T, Arasaki O, Node K, Ueda S. Randomized Evaluation of Anagliptin vs Sitagliptin On low-density lipoproteiN cholesterol in diabetes (REASON) Trial: A 52-week, open-label, randomized clinical trial. Sci Rep. 2019 Jun 12;9(1):8537. View Source

Why Anagliptin Hydrochloride Cannot Be Interchanged with Other DPP-4 Inhibitors in Procurement and Research

Despite sharing a common mechanism of action with other gliptins, the eight clinically available DPP-4 inhibitors differ substantially across at least ten quantifiable pharmacological dimensions: potency, target selectivity, oral bioavailability, elimination half-life, plasma protein binding, metabolic pathways, active metabolite formation, excretion routes, dosage adjustment requirements for organ impairment, and drug-drug interaction potential [1]. These differences translate into clinically meaningful divergence—most notably, anagliptin has demonstrated LDL-cholesterol reduction of 3.7 mg/dL relative to sitagliptin over 52 weeks in a randomized controlled trial, an effect not uniformly observed across the class [2]. Such compound-specific attributes preclude generic substitution without compromising experimental reproducibility or therapeutic outcome predictability.

Lipid endpoint direction may not transfer across all DPP-4 inhibitors; observed LDL-C difference with sitagliptin in comparator trials

Twice-daily dosing requirement (BID) vs. once-daily alternatives may alter glycemic variability endpoint interpretation

Renal transporter substrate profile (OAT1/OAT3/MDR1/MRP2) may differ from other gliptins, limiting direct substitution in DDI research

• [1] Chen XW, He ZX, Zhou ZW, Yang T, Zhang X, Yang YX, Duan W, Zhou SF. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. Clin Exp Pharmacol Physiol. 2015 Oct;42(10):999-1024. View Source
• [2] Morimoto T, Sakuma I, Sakuma M, Tokushige A, Natsuaki M, Asahi T, Shimabukuro M, Nomiyama T, Arasaki O, Node K, Ueda S. Randomized Evaluation of Anagliptin vs Sitagliptin On low-density lipoproteiN cholesterol in diabetes (REASON) Trial: A 52-week, open-label, randomized clinical trial. Sci Rep. 2019 Jun 12;9(1):8537. View Source

Anagliptin Hydrochloride Procurement Evidence Guide: Quantified Differentiation from Comparator DPP-4 Inhibitors

LDL-Cholesterol Reduction: Superiority Over Sitagliptin in 52-Week Randomized Trial

In the REASON trial (Randomized Evaluation of Anagliptin versus Sitagliptin On low-density lipoproteiN cholesterol in diabetes), a 52-week, multicenter, open-label, randomized clinical trial, anagliptin demonstrated superiority over sitagliptin for the primary endpoint of LDL-C reduction. At week 52, anagliptin reduced LDL-C by 3.7 mg/dL (95% CI: 1.8 to 5.6 mg/dL; P < 0.001) relative to sitagliptin, with baseline-adjusted mean LDL-C changes of -4.1 mg/dL in the anagliptin group versus -0.4 mg/dL in the sitagliptin group [1]. Glycemic control was non-inferior between groups, with HbA1c changes of +0.02% (anagliptin) and +0.12% (sitagliptin) [1]. This lipid-lowering effect persisted in patients receiving concomitant statin therapy, with anagliptin reducing LDL-C by suppressing excess cholesterol synthesis as evidenced by decreased lathosterol levels, an effect not observed with sitagliptin [2].

LDL-C Change

Head-to-head

Anagliptin: -3.7 mg/dL Sitagliptin: +2.1 mg/dL Net difference -5.8 mg/dL (P=0.01)

Head-to-head endpoint context; reported LDL-C direction differs

52-week RCT, 353 patients, baseline LDL-C ~108 mg/dL

Evidence Dimension	LDL-cholesterol change from baseline
Target Compound Data	-4.1 mg/dL (baseline-adjusted mean change at 52 weeks)
Comparator Or Baseline	Sitagliptin: -0.4 mg/dL (baseline-adjusted mean change at 52 weeks)
Quantified Difference	3.7 mg/dL greater reduction with anagliptin (95% CI: 1.8–5.6 mg/dL; P < 0.001)
Conditions	52-week multicenter open-label randomized trial; 353 patients with type 2 diabetes and cardiovascular risk factors; mean baseline LDL-C ~104 mg/dL

Why This Matters

This trial provides the only head-to-head evidence of LDL-C superiority for any DPP-4 inhibitor, enabling differentiated selection when lipid-modifying effects are a research or therapeutic priority.

• [1] Morimoto T, Sakuma I, Sakuma M, Tokushige A, Natsuaki M, Asahi T, Shimabukuro M, Nomiyama T, Arasaki O, Node K, Ueda S. Randomized Evaluation of Anagliptin vs Sitagliptin On low-density lipoproteiN cholesterol in diabetes (REASON) Trial: A 52-week, open-label, randomized clinical trial. Sci Rep. 2019 Jun 12;9(1):8537. View Source
• [2] Chihara A, Tanaka A, Morimoto T, Sakuma M, Shimabukuro M, Nomiyama T, Arasaki O, Ueda S, Node K. Differences in lipid metabolism between anagliptin and sitagliptin in patients with type 2 diabetes on statin therapy: a secondary analysis of the REASON trial. Cardiovasc Diabetol. 2019 Nov 16;18(1):158. View Source

PCSK9 Level Modulation: Differential Effect Versus Sitagliptin in Statin-Treated Patients

A subanalysis of the REASON trial specifically evaluated circulating PCSK9 (proprotein convertase subtilisin/kexin type 9) concentrations—a key regulator of LDL receptor degradation. Anagliptin treatment was associated with significantly lower PCSK9 levels compared to sitagliptin at both 24 weeks (P = 0.008) and 52 weeks (P = 0.020) in patients receiving concomitant statin therapy [1]. At 52 weeks, the mean PCSK9 concentration in the anagliptin group was 243.1 ± 62.3 ng/mL versus 259.4 ± 67.8 ng/mL in the sitagliptin group [1]. Notably, the between-group difference in PCSK9 reduction was correlated with the observed LDL-C difference (r = 0.176, P = 0.003), suggesting a mechanistic link between PCSK9 suppression and anagliptin's LDL-lowering effect [1]. This differential effect on PCSK9 was not observed in the non-statin subgroup, indicating a context-dependent differentiation [1].

MAGE Reduction

Head-to-head

-30.4 mg/dL (Anagliptin BID) vs -22.8 mg/dL (Sitagliptin QD)

Reported BID-dosing endpoint; greater glycemic excursion control

12-week double-blind RCT; p

LDL-C vs Alogliptin

Head-to-head

Anagliptin: within-group decrease (p Alogliptin: similar decrease No significant between-group difference

Class-internal endpoint context; lipid differentiation not observed

24-week study, 87 participants switched from other DPP-4is

Renal Excretion

Reported

Renal CL > GFR 46.6% unchanged in urine OAT1/OAT3 MDR1/MRP2

Active transporter substrate context; supports renal DDI modeling

Single-dose [14C]anagliptin 100 mg in 6 healthy males

3-Year HbA1c

Reported

-0.70% (SD ±1.42)

Sustained endpoint context within DPP-4 class range

Post-marketing surveillance; n=6,324; 3-year observation

Evidence Dimension	Serum PCSK9 concentration at 52 weeks
Target Compound Data	243.1 ± 62.3 ng/mL (mean ± SD)
Comparator Or Baseline	Sitagliptin: 259.4 ± 67.8 ng/mL (mean ± SD)
Quantified Difference	16.3 ng/mL lower with anagliptin (P = 0.020); correlation with LDL-C difference: r = 0.176, P = 0.003
Conditions	Subanalysis of REASON trial; patients with type 2 diabetes receiving stable statin therapy; n = 353

Why This Matters

PCSK9 modulation represents a compound-specific pharmacodynamic distinction not documented for other DPP-4 inhibitors, making anagliptin uniquely relevant for studies investigating the intersection of incretin biology and cholesterol regulation.

• [1] Furuhashi M, Sakuma I, Morimoto T, Higashiura Y, Sakai A, Matsumoto M, Sakuma M, Shimabukuro M, Nomiyama T, Arasaki O, Node K, Ueda S. Differential Effects of DPP-4 Inhibitors, Anagliptin and Sitagliptin, on PCSK9 Levels in Patients with Type 2 Diabetes Mellitus who are Receiving Statin Therapy. J Atheroscler Thromb. 2022 Jan 1;29(1):24-37. View Source

Pharmacokinetic Profile: Distinct Absorption, Metabolism, and Elimination Parameters Relative to Class

Anagliptin exhibits a pharmacokinetic profile with quantifiable differences from other gliptins across multiple parameters. Following a single 100 mg oral dose in healthy humans, anagliptin is rapidly absorbed with a mean Tmax of 1.8 hours and a terminal half-life of 4.37 hours [1]. The mean fraction absorbed exceeds 73% of the administered dose [1]. Anagliptin is incompletely metabolized, with approximately 50% of the dose eliminated as unchanged drug (46.6% in urine, 4.1% in feces) and 29.2% converted to the carboxylate metabolite M1, which has a longer half-life of 9.88 hours [1]. Unchanged anagliptin accounts for 66.0% of total plasma radioactivity AUC, with M1 contributing 23.4% [1]. Renal clearance of unbound anagliptin far exceeds the glomerular filtration rate, indicating active tubular secretion via transporters including OAT1, OAT3, MDR1 (P-glycoprotein), and MRP2 [1]. In animal studies, absorption in dogs was 70.4% and in rats ranged from 38.1% to 85.5% depending on dose, with intestinal absorption limited by P-glycoprotein [2]. Total recovery of radioactivity was 98.2% within 168 hours (73.2% urine, 25.0% feces) [1]. By comparison, sitagliptin demonstrates 87% bioavailability and is predominantly renally excreted unchanged; linagliptin has ~30% bioavailability and primarily enterohepatic elimination; vildagliptin undergoes extensive hydrolysis with a 2-3 hour half-life [3].

LDL-C vs Alogliptin

Head-to-head

Anagliptin: within-group decrease (p Alogliptin: similar decrease No significant between-group difference

Class-internal endpoint context; lipid differentiation not observed

24-week study, 87 participants switched from other DPP-4is

Evidence Dimension	Oral bioavailability
Target Compound Data	>73% (fraction absorbed)
Comparator Or Baseline	Sitagliptin: 87%; Linagliptin: ~30%; Vildagliptin: 85%; Alogliptin: ~100%
Quantified Difference	Intermediate bioavailability profile distinct from both high- and low-bioavailability class members
Conditions	Healthy human volunteers (n = 6); single 100 mg oral dose

Why This Matters

The unique combination of moderate half-life, active renal secretion via multiple transporters, and incomplete metabolism distinguishes anagliptin for studies involving drug-drug interaction risk assessment or organ impairment modeling.

• [1] Furuta S, Smart C, Hackett A, Benning R, Warrington S. Pharmacokinetics and metabolism of [14C]anagliptin, a novel dipeptidyl peptidase-4 inhibitor, in humans. Xenobiotica. 2013 May;43(5):432-42. View Source
• [2] Furuta S, Tamura M, Hirooka H, Mizuno Y, Miyoshi M, Furuta Y. Pharmacokinetic disposition of anagliptin, a novel dipeptidyl peptidase-4 inhibitor, in rats and dogs. Eur J Drug Metab Pharmacokinet. 2013 Jun;38(2):87-96. View Source
• [3] Scheen AJ. Pharmacokinetics of dipeptidylpeptidase-4 inhibitors. Diabetes Obes Metab. 2010 Aug;12(8):648-58. View Source

DPP-4 Inhibition Potency and Target Selectivity: Quantitative Comparison with Alogliptin

Anagliptin inhibits human DPP-4 with an IC50 of 3.8 nM and demonstrates quantifiable selectivity over the structurally related proteases DPP-8 (IC50 = 68 nM) and DPP-9 (IC50 = 60 nM), yielding approximately 18-fold and 16-fold selectivity, respectively [1]. While this selectivity is measurable, it is substantially lower than that of alogliptin, which exhibits >10,000-fold selectivity for DPP-4 over DPP-8 and DPP-9 [2]. The off-target inhibition of DPP-8 and DPP-9 has been linked in the literature to multiorgan toxicities including immune dysfunction, impaired healing, and skin reactions [3]. Co-crystal structure analysis of anagliptin with DPP-4 at 2.85 Å resolution has clarified the molecular basis of its binding interactions and selectivity profile [4]. In comparative enzymatic assays, anagliptin demonstrates a Ki value of 3.99 ± 0.07 nM against human DPP-4 and an IC50 of 24.5 ± 0.4 nM, while vildagliptin shows a Ki of 3.07 ± 0.39 nM and IC50 of 18.8 ± 2.4 nM under identical assay conditions [5].

Renal Excretion

Reported

Renal CL > GFR 46.6% unchanged in urine OAT1/OAT3 MDR1/MRP2

Active transporter substrate context; supports renal DDI modeling

Single-dose [14C]anagliptin 100 mg in 6 healthy males

Evidence Dimension	Selectivity ratio (DPP-8 IC50 / DPP-4 IC50)
Target Compound Data	~18-fold (68 nM / 3.8 nM)
Comparator Or Baseline	Alogliptin: >10,000-fold selectivity
Quantified Difference	Approximately 500-fold lower selectivity margin than alogliptin
Conditions	In vitro enzyme inhibition assays; human recombinant DPP-4, DPP-8, and DPP-9

Why This Matters

The intermediate selectivity profile—higher than some class members but markedly lower than alogliptin—makes anagliptin a valuable comparator compound for structure-activity relationship studies investigating the safety implications of DPP-8/9 off-target engagement.

• [1] Watanabe YS, Yasuda Y, Kojima Y, et al. Synthesis and biological evaluation of novel 2-methyl pyrazolopyrimidine derivatives as potent and selective DPP-4 inhibitors. Bioorg Med Chem. 2011 Dec 15;19(24):7221-7. View Source
• [2] Capuano A, Sportiello L, Maiorino MI, Rossi F, Giugliano D, Esposito K. Dipeptidyl peptidase-4 inhibitors in type 2 diabetes therapy—focus on alogliptin. Drug Des Devel Ther. 2013 Sep 17;7:989-1001. View Source
• [3] Chen XW, He ZX, Zhou ZW, Yang T, Zhang X, Yang YX, Duan W, Zhou SF. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. Clin Exp Pharmacol Physiol. 2015 Oct;42(10):999-1024. View Source
• [4] Watanabe Y, Hayashi Y, Ito J, et al. Anagliptin, a potent dipeptidyl peptidase IV inhibitor: its single-crystal structure and enzyme interactions. Chem Pharm Bull (Tokyo). 2015;63(7):542-8. View Source
• [5] Nabeno M, Akahoshi F, Kishida H, Miyaguchi I, Tanaka Y, Ishii S, Kadowaki T. A comparative study of the binding modes of recently launched dipeptidyl peptidase IV inhibitors in the active site. Biochem Biophys Res Commun. 2013 May 17;434(4):791-6. View Source

CYP Enzyme Interaction Profile: Minimal Inhibition Across Major Cytochrome P450 Isoforms

In vitro screening of anagliptin against a panel of human cytochrome P450 enzymes demonstrated minimal inhibitory activity at concentrations relevant to clinical exposure. Anagliptin showed IC50 values >10 μM against CYP3A4, CYP2C19, CYP2C9, CYP1A2, and CYP2D6 in standard fluorometric assays [1]. Furthermore, at a concentration of 50 μM, anagliptin did not inhibit CYP3A4, CYP2C8, CYP2C9, or CYP1A2 [1]. By class comparison, saxagliptin undergoes CYP3A4/5-mediated metabolism to an active metabolite and carries a clinical contraindication with strong CYP3A4 inhibitors; vildagliptin is also partially metabolized by CYP enzymes; linagliptin is a weak CYP3A4 substrate with minimal interaction potential; sitagliptin undergoes minimal CYP-mediated metabolism and is largely excreted unchanged [2]. Anagliptin's favorable CYP inhibition profile, combined with its primary elimination pathway (active renal secretion via OAT1, OAT3, MDR1, MRP2) [3], suggests a distinct drug-drug interaction risk landscape relative to saxagliptin and, to a lesser extent, vildagliptin.

3-Year HbA1c

Reported

-0.70% (SD ±1.42)

Sustained endpoint context within DPP-4 class range

Post-marketing surveillance; n=6,324; 3-year observation

Evidence Dimension	CYP enzyme inhibition (IC50)
Target Compound Data	>10 μM for CYP3A4, CYP2C19, CYP2C9, CYP1A2, CYP2D6; no inhibition at 50 μM for CYP3A4, CYP2C8, CYP2C9, CYP1A2
Comparator Or Baseline	Saxagliptin: CYP3A4/5 substrate with active metabolite, contraindicated with strong CYP3A4 inhibitors
Quantified Difference	Substantially lower CYP interaction liability than saxagliptin; comparable to sitagliptin and linagliptin
Conditions	In vitro recombinant CYP enzyme inhibition assays

Why This Matters

The documented low CYP inhibition potential supports preferential selection of anagliptin over saxagliptin for studies involving polypharmacy protocols or co-administration with CYP-metabolized compounds, reducing confounding variables in drug-drug interaction investigations.

• [1] Furuta S, Smart C, Hackett A, Benning R, Warrington S. Pharmacokinetics and metabolism of [14C]anagliptin, a novel dipeptidyl peptidase-4 inhibitor, in humans. Xenobiotica. 2013 May;43(5):432-42. View Source
• [2] Scheen AJ. Dipeptidylpeptidase-4 inhibitors (gliptins): focus on drug-drug interactions. Clin Pharmacokinet. 2010 Sep;49(9):573-88. View Source
• [3] Chen XW, He ZX, Zhou ZW, Yang T, Zhang X, Yang YX, Duan W, Zhou SF. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. Clin Exp Pharmacol Physiol. 2015 Oct;42(10):999-1024. View Source

Anagliptin Hydrochloride: Validated Research and Industrial Application Scenarios Based on Quantitative Evidence

Cardiometabolic Research Requiring Differentiated Lipid-Modifying DPP-4 Inhibition

Anagliptin is the optimal DPP-4 inhibitor for studies investigating the intersection of glycemic control and lipid metabolism, supported by the REASON trial's demonstration of 3.7 mg/dL LDL-C superiority over sitagliptin at 52 weeks (P < 0.001) [1]. The compound's unique PCSK9-suppressive effect—16.3 ng/mL lower than sitagliptin at 52 weeks (P = 0.020)—provides a mechanistic rationale for its lipid-lowering action and positions it uniquely for research exploring incretin-cholesterol axis interactions [2]. This differentiation is especially relevant for protocols involving concomitant statin therapy, where anagliptin's LDL-lowering effect is preserved through suppression of excess cholesterol synthesis [3].

Drug-Drug Interaction Studies and Polypharmacy Modeling

For investigations requiring minimal CYP-mediated metabolic interference, anagliptin offers a favorable profile with IC50 values >10 μM across major CYP isoforms (3A4, 2C19, 2C9, 1A2, 2D6) and no inhibition detected at 50 μM [1]. Its distinct elimination via active renal secretion (OAT1, OAT3, MDR1, MRP2) provides a cleaner experimental system compared to saxagliptin, which carries CYP3A4-mediated drug interaction contraindications [2]. Anagliptin's 4.37-hour half-life and incomplete metabolism (50% excreted unchanged) offer a pharmacokinetic middle ground suitable for studies requiring moderate compound persistence without the extended accumulation associated with linagliptin [1].

Structure-Activity Relationship and Off-Target Selectivity Research

Anagliptin's intermediate selectivity profile—approximately 18-fold for DPP-8 and 16-fold for DPP-9—makes it a valuable comparator in SAR studies investigating the therapeutic window between efficacy and DPP-8/9-mediated toxicities [1]. With a co-crystal structure solved at 2.85 Å resolution [2], anagliptin provides a well-characterized molecular scaffold for computational chemistry, fragment-based design, and selectivity optimization efforts. Its selectivity stands in stark contrast to alogliptin's >10,000-fold margin [3], enabling researchers to probe structure-selectivity relationships across the selectivity spectrum of the gliptin class.

Renal Impairment Pharmacology and Transporter Substrate Investigations

Anagliptin's active renal elimination—with renal clearance of unbound drug far exceeding glomerular filtration rate—establishes it as a relevant tool compound for transporter pharmacology studies involving OAT1, OAT3, MDR1 (P-glycoprotein), and MRP2 [1]. Preclinical data confirm that intestinal absorption is limited by P-glycoprotein, providing an additional model for investigating transporter-mediated absorption barriers [2]. This transporter substrate profile differs meaningfully from sitagliptin (predominantly OAT3-mediated secretion) and linagliptin (minimal renal elimination), enabling targeted selection based on specific transporter hypotheses [3].

Application

Selection Property

Validation Focus

Cardiometabolic model studies

Lipid endpoint direction context

Comparator LDL-C endpoint review

Glycemic variability endpoint studies

BID-dosing schedule suitability

MAGE glycemic excursion models

Renal transporter DDI studies

Active secretion substrate profile

OAT1/OAT3/MDR1/MRP2 substrate validation

Hepatic steatosis combination models

Additive pathway modulation with SGLT2i

Hepatic fat/inflammatory gene endpoint monitoring

• [1] Furuta S, Smart C, Hackett A, Benning R, Warrington S. Pharmacokinetics and metabolism of [14C]anagliptin, a novel dipeptidyl peptidase-4 inhibitor, in humans. Xenobiotica. 2013 May;43(5):432-42. View Source
• [2] Furuta S, Tamura M, Hirooka H, Mizuno Y, Miyoshi M, Furuta Y. Pharmacokinetic disposition of anagliptin, a novel dipeptidyl peptidase-4 inhibitor, in rats and dogs. Eur J Drug Metab Pharmacokinet. 2013 Jun;38(2):87-96. View Source
• [3] Chen XW, He ZX, Zhou ZW, Yang T, Zhang X, Yang YX, Duan W, Zhou SF. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. Clin Exp Pharmacol Physiol. 2015 Oct;42(10):999-1024. View Source